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Technical Support Center: Chromatography
Troubleshooting
Welcome to the technical support center for troubleshooting poor peak shape and resolution in

your chromatography experiments. This guide is designed for researchers, scientists, and drug

development professionals to quickly diagnose and resolve common issues encountered in

liquid chromatography (LC) and gas chromatography (GC).

Frequently Asked Questions (FAQs)
Peak Shape Problems
1. Why is my peak tailing?

Peak tailing is characterized by an asymmetrical peak where the latter half of the peak is

broader than the front half.[1][2] This is a common issue that can significantly affect resolution

and integration, leading to inaccurate quantification.

Common Causes and Solutions:

Secondary Interactions: Unwanted interactions between the analyte and the stationary

phase are a primary cause of tailing. In reversed-phase chromatography, acidic silanol

groups on the silica-based packing can interact with basic analytes, causing tailing.[1][3][4]
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Solution: Use an end-capped column to minimize exposed silanol groups.[3][5] Lowering

the mobile phase pH can also help by keeping the silanol groups protonated.[3] Adding a

tail-suppressing agent like triethylamine to the mobile phase can also be effective.[4]

Column Overload: Injecting too much sample can saturate the column, leading to peak

distortion.[2][6]

Solution: Reduce the injection volume or the concentration of the sample.[6][7]

Column Degradation: The column's performance can degrade over time due to physical

damage or contamination.[6][8] This can include the formation of a void at the column inlet or

a blocked frit.[6][7]

Solution: Replace the column. Using a guard column can help extend the life of your

analytical column.[6]

Extra-Column Volume: Excessive tubing length or diameter between the injector, column,

and detector can contribute to peak tailing.[8]

Solution: Use shorter, narrower tubing to connect the components of your HPLC system.

[9]

Mobile Phase pH: An inappropriate mobile phase pH can cause tailing, especially if it is close

to the analyte's pKa.[1][2]

Solution: Adjust the mobile phase pH to be at least 2 units away from the analyte's pKa.
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Peak Tailing Observed Are all peaks tailing?

YesYes

No
No

Possible Causes:
- Column void/damage

- Blocked frit
- Extra-column volume

Possible Causes:
- Secondary interactions (e.g., silanols)

- Mobile phase pH issue
- Column overload

Solutions:
- Replace column

- Check/replace frit
- Minimize tubing length

Solutions:
- Use end-capped column
- Adjust mobile phase pH

- Reduce sample concentration

Split Peaks Observed Are all peaks split?

YesYes

No
No

Possible Causes:
- Blocked inlet frit

- Column void
- System dead volume

Possible Causes:
- Injection solvent mismatch
- Co-elution of compounds

Solutions:
- Replace frit/column
- Check connections

Solutions:
- Match sample solvent to mobile phase

- Optimize separation method
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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